{3-[1-(acetylamino)ethyl]-1-adamantyl}acetic acid

• IUPAC Name: 2-[3-(1-acetamidoethyl)-1-adamantyl]acetic acid
• InChI: InChI=1S/C16H25NO3/c1-10(17-11(2)18)16-6-12-3-13(7-16)5-15(4-12,9-16)8-14(19)20/h10,12-13H,3-9H2,1-2H3,(H,17,18)(H,19,20)
• InChI Key: FILJOBLEUYFETE-UHFFFAOYSA-N
• Canonical SMILES: CC(C12CC3CC(C1)CC(C3)(C2)CC(=O)O)NC(=O)C
• Molecular Formula: C16H25NO3
• Molecular Weight: 279.37 g/mol

Description

{3-[1-(acetylamino)ethyl]-1-adamantyl}acetic acid, also known as amantadine, is an antiviral and antiparkinsonian drug that has been used for several decades. It was first approved by the FDA in 1966 for the treatment of influenza A virus infections. Later, it was also found to be effective in the treatment of Parkinson's disease. In recent years, there has been a renewed interest in the scientific research application of amantadine due to its potential use in the treatment of other diseases and conditions.

Scientific Research Applications

Nanotechnology and Material Science

• Colloidal Synthesis and Self-Assembly : Research demonstrates the use of 1-adamantanecarboxylic acid in the colloidal synthesis of CoPt(3) nanocrystals, which can assemble into two- and three-dimensional structures. These findings are crucial for the development of advanced nanomaterials with potential applications in catalysis and data storage (Shevchenko et al., 2002).

Organic Synthesis

• Synthesis and Chemical Transformations : Adamantyl-substituted pyrazolones were synthesized by reacting ethyl 3-(1-adamantyl)-3-oxopropanoate with various hydrazine derivatives. These compounds underwent further transformations, demonstrating the versatility of adamantyl derivatives in organic synthesis (Bormasheva et al., 2010).
• Self-Acylation in Organic Synthesis : A study highlights the self-acylation of 1-adamantylacetic acid leading to the formation of complex adamantyl derivatives. This method opens up new pathways for synthesizing highly sterically hindered compounds (Kovalev et al., 2010).

Antimicrobial and Anti-inflammatory Activities

• Synthesis and Biological Activities : Novel 2-[3-(1-Adamantyl)-4-substituted-5-thioxo-1,2,4-triazolin-1-yl]acetic acids and related derivatives were synthesized and tested for their antimicrobial and anti-inflammatory activities. Some of these compounds showed good activities against various bacterial strains and in reducing inflammation in vivo (Al-Deeb et al., 2006).

Chemical Stability and Reactivity

• Stability of Adamantyl Cations : The gas-phase stability of 1-adamantyl cation derivatives and their solvolytic reactions in nonaqueous solvents were explored, shedding light on the influence of alkyl substitution on the stability and reactivity of these cations (Takeuchi et al., 2001).

Pharmaceutical Applications

• Synthesis of Key Intermediates for Diabetes Medication : A facile method for synthesizing 2-(3-hydroxy-1-adamantyl)-2-oxoacetic acid, a key intermediate in the production of saxagliptin, a medication for type 2 diabetes mellitus, demonstrates the significance of adamantyl derivatives in pharmaceutical manufacturing (Wang et al., 2018).